Cas no 120454-34-4 (Benzenethiol, 2-(phenylmethyl)-)

Benzenethiol, 2-(phenylmethyl)- structure
120454-34-4 structure
Product Name:Benzenethiol, 2-(phenylmethyl)-
CAS No:120454-34-4
MF:C13H12S
MW:200.299382209778
CID:1209703
PubChem ID:5255687
Update Time:2025-04-20

Benzenethiol, 2-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenethiol, 2-(phenylmethyl)-
    • 2-benzylbenzenethiol
    • DTXSID80413639
    • 120454-34-4
    • benzyl thiophenol
    • SCHEMBL352619
    • Inchi: 1S/C13H12S/c14-13-9-5-4-8-12(13)10-11-6-2-1-3-7-11/h1-9,14H,10H2
    • InChI Key: QTKHXEAIGWJFPO-UHFFFAOYSA-N
    • SMILES: SC1C=CC=CC=1CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 200.06597156g/mol
  • Monoisotopic Mass: 200.06597156g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 1Ų

Benzenethiol, 2-(phenylmethyl)- Related Literature

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